4-(4-Chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidinonicotinonitrile

• IUPAC Name: 4-(4-chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidin-1-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C23H18Cl3N3/c24-17-7-4-15(5-8-17)18-13-22(16-6-9-20(25)21(26)12-16)28-23(19(18)14-27)29-10-2-1-3-11-29/h4-9,12-13H,1-3,10-11H2
• InChI Key: BCFUPQDSXPMZRW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C(=CC(=N2)C3=CC(=C(C=C3)Cl)Cl)C4=CC=C(C=C4)Cl)C#N
• Molecular Formula: C23H18Cl3N3
• Molecular Weight: 442.8 g/mol
• CAS No.: 303984-66-9

Description

4-(4-Chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidinonicotinonitrile is a nicotinonitrile derivative featuring a pyridine core substituted with a nitrile group at position 2, a piperidine ring at position 2, a 4-chlorophenyl group at position 4, and a 3,4-dichlorophenyl group at position 4. This compound is structurally distinct due to its combination of halogenated aryl groups and a piperidine moiety, which may confer unique electronic and steric properties.

Biological Activity

4-(4-Chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidinonicotinonitrile is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its pharmacological properties, including its effects on various biological targets, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C$_{17}$H$_{15}$Cl$_{2}$N$_{2}$
• Molecular Weight : 340.22 g/mol
• CAS Number : 2767465

Antimicrobial Properties

Research has indicated that derivatives of piperidine, including 4-(4-Chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidinonicotinonitrile, exhibit varying degrees of antimicrobial activity. In particular, studies have shown:

• Inhibition of Bacterial Growth : The compound demonstrated moderate to strong activity against several bacterial strains including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were found to be lower than those of standard antibiotics, indicating its potential as a novel antibacterial agent .

Anticancer Activity

The compound has been evaluated for its anticancer properties through various in vitro assays:

• Cell Line Studies : In studies involving human cancer cell lines (e.g., MCF-7 for breast cancer), the compound exhibited significant cytotoxicity with IC$_{50}$ values in the micromolar range. The mechanism appears to involve induction of apoptosis and cell cycle arrest .
• Mechanistic Insights : Docking studies suggested that the compound interacts with key proteins involved in cancer cell proliferation, such as tubulin and topoisomerase II .

Neuropharmacological Effects

Piperidine derivatives are often explored for their neuropharmacological activities:

• Analgesic Effects : In animal models, particularly male Wistar rats, the compound exhibited significant analgesic properties when administered intramuscularly at a dose of 50 mg/kg. This was assessed using thermal stimuli tests (tail flick test), with results comparable to established analgesics like pethidine .
• Potential for CNS Activity : Given its structural similarities to known neuroleptics, further investigation into its effects on neurotransmitter systems is warranted.

Case Studies and Research Findings

Study	Findings	Methodology
Study A	Moderate antibacterial activity against E. coli	MIC determination
Study B	Significant cytotoxicity in MCF-7 cells	MTT assay
Study C	Analgesic effect observed in rat models	Tail flick test

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-(4-Chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidinonicotinonitrile with structurally or functionally related compounds, focusing on substituent effects, synthetic yields, and biological activity (where data is available).

Structural Analogues

2.1.1. Nicotinonitrile Derivatives

• 2,4-Dichloro-6-methylnicotinonitrile (Similarity: 0.81, [63195-39-1]) Key Differences: Lacks the piperidine and dichlorophenyl substituents. The methyl group at position 6 reduces steric bulk compared to the 3,4-dichlorophenyl group in the target compound. Implications: The absence of halogenated aryl groups may decrease binding affinity in hydrophobic pockets, while the nitrile group retains electron-withdrawing effects .

• 4-Chloroquinoline-3-carbonitrile (Similarity: 0.70, [38367-36-1]) Key Differences: A quinoline core instead of pyridine, with a chlorine at position 3. No piperidine or dichlorophenyl groups. Implications: The quinoline scaffold may enhance planar stacking interactions, but the lack of bulky substituents limits steric effects compared to the target compound .

Piperidine/Piperazine-Containing Analogues

• N-[(4-Chlorophenyl)carbamoyl]-4-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyridine-3-sulfonamide (Compound 21) Key Differences: Features a sulfonamide and carbamoyl group instead of a nitrile. The piperazine ring (two nitrogen atoms) differs from the piperidine (one nitrogen) in the target compound. Activity: Exhibited selective anticancer activity (average GI₅₀: 13.6–14.9 µM) against leukemia, colon cancer, and melanoma cell lines . The sulfonamide group may enhance solubility compared to the nitrile in the target compound.
• BD 1008 (N-[2-(3,4-dichlorophenyl)ethyl]-N-methyl-2-(1-pyrrolidinyl)ethylamine dihydrobromide) Key Differences: A non-pyridine scaffold with a 3,4-dichlorophenyl group linked via an ethylamine chain. Implications: The dichlorophenyl group is retained, but the lack of a nitrile or piperidine ring suggests different pharmacological targets (e.g., sigma receptors) .

Q & A

Synthetic Optimization and Reaction Contradictions

Q: What are the optimal synthetic routes for 4-(4-Chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidinonicotinonitrile, and how do reaction conditions influence yield and purity? A: The synthesis involves multi-step protocols, typically starting with the nicotinonitrile core formation, followed by sequential introduction of chlorophenyl and piperidine groups. Key factors include:

• Solvent Selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution efficiency for aryl group attachment .
• Temperature Control : Reactions at 80–100°C improve cyclization but may require inert atmospheres to avoid oxidation side products .
• Catalysts : Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura) is effective for dichlorophenyl integration, but competing side reactions (e.g., dehalogenation) necessitate ligand optimization .